Cas no 1806496-78-5 (Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate
• CAS No: 1806496-78-5
• MF: C₁₅H₂₀O₄S
• MW: 296.381903648376
• CID: 4794858
• Update Time: 2025-06-13

Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate

• Inchi： 1S/C15H20O4S/c1-4-18-14(16)9-7-11-6-8-12(20-3)10-13(11)15(17)19-5-2/h6,8,10H,4-5,7,9H2,1-3H3
• InChI Key： ZTWRKBYNQCFLRI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 77.9

Additional information on Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate

Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate (CAS No. 1806496-78-5): A Comprehensive Overview

Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate, identified by its CAS number 1806496-78-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of an ethyl ester group, a propyl side chain with ethoxy and keto functionalities, and a methylthio substituent on the benzene ring contributes to its unique chemical properties and reactivity.

The< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate molecule exhibits a high degree of structural complexity, which makes it a valuable candidate for further investigation in various chemical and biological contexts. The benzene ring, a core aromatic structure, is modified by the aforementioned substituents, enhancing its potential utility in synthetic pathways. The ethyl ester group not only influences the solubility and metabolic stability of the compound but also serves as a versatile handle for further derivatization.

In recent years, there has been growing interest in the development of novel bioactive molecules that can modulate biological pathways with high specificity. The< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate structure presents an intriguing framework for such investigations. The propyl side chain, with its ethoxy and keto functionalities, suggests potential interactions with biological targets such as enzymes and receptors. This has led to its exploration as a lead compound in the synthesis of potential therapeutic agents.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate can undergo various reactions, including ester hydrolysis, nucleophilic substitution, and condensation reactions, making it a valuable intermediate in organic synthesis. These reactions are not only useful for generating new derivatives but also for studying reaction mechanisms and developing new synthetic methodologies.

The pharmacological potential of< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate has been explored in several recent studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways. These findings are particularly relevant given the increasing recognition of inflammation as a central factor in numerous diseases.

The< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate molecule's structural features also make it an attractive candidate for computational studies. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to understand its interactions at the molecular level. These studies have provided valuable insights into the binding modes of the compound with potential biological targets, aiding in the design of more effective derivatives.

In addition to its pharmacological potential, the< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate has shown promise in material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For instance, it can be incorporated into polymers or coatings to enhance their mechanical strength or thermal stability.

The synthesis of< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate involves multiple steps that require careful optimization to ensure high yield and purity. Recent advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound. These improvements have not only facilitated further research but also opened up new possibilities for industrial applications.

The future prospects for< strong>Ethyl 2-(3-ethoxy-3-oxopropyl)-5-(methylthio)benzoate are vast and exciting. Ongoing research aims to explore its full potential in drug development, material science, and other areas. As our understanding of its properties grows, so does the likelihood of discovering novel applications that could benefit society significantly.